Cas no 921554-96-3 (1-8-({(2-chlorophenyl)methylcarbamoyl}methoxy)quinolin-2-ylpiperidine-4-carboxamide)

• Product Name: 1-8-({(2-chlorophenyl)methylcarbamoyl}methoxy)quinolin-2-ylpiperidine-4-carboxamide
• CAS No: 921554-96-3
• MF: C₂₄H₂₅ClN₄O₃
• MW: 452.933304548264
• CID: 5983193
• PubChem ID: 18570702
• Update Time: 2025-06-12

1-8-({(2-chlorophenyl)methylcarbamoyl}methoxy)quinolin-2-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-8-({(2-chlorophenyl)methylcarbamoyl}methoxy)quinolin-2-ylpiperidine-4-carboxamide
• 1-[8-[2-[(2-chlorophenyl)methylamino]-2-oxoethoxy]quinolin-2-yl]piperidine-4-carboxamide
• 1-[8-({[(2-chlorophenyl)methyl]carbamoyl}methoxy)quinolin-2-yl]piperidine-4-carboxamide
• AKOS024631791
• F2255-0713
• 921554-96-3
• 1-(8-(2-((2-chlorobenzyl)amino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide

• Inchi： 1S/C24H25ClN4O3/c1-28(19-7-3-2-6-18(19)25)22(30)15-32-20-8-4-5-16-9-10-21(27-23(16)20)29-13-11-17(12-14-29)24(26)31/h2-10,17H,11-15H2,1H3,(H2,26,31)
• InChI Key： XVKHYOPBMYVSDV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C3C(=N2)C(OCC(N(C2=CC=CC=C2Cl)C)=O)=CC=C3)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 452.1615184g/mol
• Monoisotopic Mass: 452.1615184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 1-8-({(2-chlorophenyl)methylcarbamoyl}methoxy)quinolin-2-ylpiperidine-4-carboxamide

Introduction to 1-8-({(2-chlorophenyl)methylcarbamoyl}methoxy)quinolin-2-ylpiperidine-4-carboxamide (CAS No. 921554-96-3)

1-8-({(2-chlorophenyl)methylcarbamoyl}methoxy)quinolin-2-ylpiperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 921554-96-3, represents a fusion of quinoline and piperidine moieties, which are well-documented for their biological activity. The presence of a (2-chlorophenyl)methylcarbamoyl group and a methoxy substituent further enhances its potential as a pharmacological agent.

The compound's structure is meticulously designed to interact with biological targets, making it a promising candidate for drug discovery and development. The quinoline core is particularly noteworthy, as it is a common scaffold in many bioactive molecules, including antimalarial and anticancer agents. The piperidine ring, on the other hand, is known for its role in enhancing the solubility and bioavailability of pharmaceuticals, thereby improving their therapeutic efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of multicomponent reactions in the synthesis of complex molecules like 1-8-({(2-chlorophenyl)methylcarbamoyl}methoxy)quinolin-2-ylpiperidine-4-carboxamide. These reactions allow for the efficient construction of intricate structures with minimal synthetic steps, reducing costs and improving yields. The incorporation of functional groups such as (2-chlorophenyl)methylcarbamoyl and methoxy into the quinoline-piperidine framework demonstrates the versatility of modern synthetic methodologies.

The pharmacological potential of 1-8-({(2-chlorophenyl)methylcarbamoyl}methoxy)quinolin-2-ylpiperidine-4-carboxamide has been explored in several preclinical studies. Researchers have been particularly interested in its interactions with enzymes and receptors involved in various disease pathways. The compound's ability to modulate these interactions suggests that it may have therapeutic applications in areas such as oncology, neurology, and inflammation.

In oncology research, the quinoline moiety has shown promise in inhibiting kinases and other enzymes that are aberrantly activated in cancer cells. The presence of the (2-chlorophenyl)methylcarbamoyl group may enhance binding affinity to these targets, potentially leading to more effective anticancer drugs. Additionally, the piperidine ring can contribute to better pharmacokinetic properties, ensuring that the drug remains active in the body long enough to exert its therapeutic effect.

Neurological disorders represent another area where 1-8-({(2-chlorophenyl)methylcarbamoyl}methoxy)quinolin-2-ylpiperidine-4-carboxamide may find utility. Quinoline derivatives have been investigated for their potential to interact with neurotransmitter systems, offering insights into their role in conditions such as Alzheimer's disease and Parkinson's disease. The combination of quinoline and piperidine in this compound could provide a novel approach to modulating these systems.

Inflammation is yet another therapeutic area where this compound shows promise. Chronic inflammation is associated with a wide range of diseases, including cardiovascular disease, diabetes, and autoimmune disorders. By targeting key inflammatory pathways, 1-8-({(2-chlorophenyl)methylcarbamoyl}methoxy)quinolin-2-ylpiperidine-4-carboxamide could offer a new treatment option for patients suffering from these conditions.

The synthesis of 1-8-({(2-chlorophenyl)methylcarbamoyl}methoxy)quinolin-2-ylpiperidine-4-carboxamide involves multiple steps that require precise control over reaction conditions. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to optimize these processes. These methods not only improve efficiency but also enhance scalability, making it feasible to produce larger quantities of the compound for further research and development.

The compound's chemical properties also make it an attractive candidate for further derivatization. By modifying various functional groups within its structure, researchers can explore new analogs with enhanced biological activity or improved pharmacokinetic profiles. This flexibility underscores the importance of 1-8-((2-chlorophenyl)methylcarbamoyl)methoxy)quinolin-2-ypiperidine-⁴-carboxamide as a starting point for innovative drug discovery efforts.

In conclusion, 1-[⁽(²-chlorophenyl)methylcarbamoyl^{)methylene] methoxy]quinolin-]-[[Pip]A[Rbox]}> [[CAS No.
]] [[921554
]] [[96
]] [[3]]]]]]]]]]] is a structurally complex molecule with significant pharmacological potential. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further research and development in various therapeutic areas. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel treatments for human diseases.